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Compound of Interest

Compound Name: 4'-Tetrahydropyranylglycine

Cat. No.: B1274840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4'-Tetrahydropyranylglycine, a
non-proteinogenic amino acid incorporating a tetrahydropyran (THP) moiety. The document is
intended for researchers, scientists, and professionals in drug development who may be
considering this compound for their work. It covers essential safety and handling procedures,
summarizes its chemical and physical properties, and explores its potential applications and
synthetic strategies based on available data.

Chemical and Physical Properties

4'-Tetrahydropyranylglycine, also known as 2-amino-2-(tetrahydro-2H-pyran-4-yl)acetic acid,
is a derivative of glycine containing a tetrahydropyran ring. This structural feature significantly
influences its physicochemical properties compared to its acyclic or carbocyclic analogues. The
tetrahydropyran ring is often employed in medicinal chemistry as a bioisostere for a cyclohexyl
group, with the introduction of an oxygen atom potentially improving pharmacokinetic
properties such as solubility and metabolic stability.[1]
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Property Value Source
Chemical Formula C7H13NOs

Molecular Weight 159.19 g/mol [2]

CAS Number 53284-84-7

Appearance White to off-white solid [2]
Purity Typically >95% [31[4]

Safety and Handling

While comprehensive toxicological data for 4'-Tetrahydropyranylglycine is not publicly
available, information from Safety Data Sheets (SDS) from various suppliers indicates that it
should be handled with care in a laboratory setting.[3][5] The toxicological properties have not
been fully investigated.[5]

Hazard Identification:
o Skin Irritation: Causes skin irritation.[3]
o Eye Irritation: Causes serious eye irritation.[3]
o Respiratory Irritation: May cause respiratory irritation.[3]
Recommended Handling Procedures:
» Ventilation: Use only outdoors or in a well-ventilated area.[3]
o Personal Protective Equipment (PPE):
o Gloves: Wear protective gloves.[3]
o Eye/Face Protection: Wear eye protection/face protection.[3]
o Clothing: Wear protective clothing.[3]

o Hygiene: Wash skin thoroughly after handling.[3]
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First Aid Measures:

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash before reuse.[3]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

 If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a
poison center or doctor if you feel unwell.[3]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Drink plenty of water. Clean mouth with water. Get medical attention.[5]

Storage:

o Store in a well-ventilated place. Keep container tightly closed.[3]
o Store locked up.[3]

o Recommended to keep in a dry, cool place.[5]

Disposal:

» Dispose of contents/container to an approved waste disposal plant.[3] Chemical waste
generators must determine whether a discarded chemical is classified as a hazardous waste
and consult local, regional, and national hazardous waste regulations.[5]

Potential Applications and Biological Context

Specific biological activity and a definitive mechanism of action for 4'-
Tetrahydropyranylglycine have not been detailed in the available scientific literature.
However, the structural motifs present in the molecule provide context for its potential
applications in research and drug discovery.

The tetrahydropyran ring is a common feature in many bioactive molecules and approved
drugs. Its inclusion can offer several advantages, such as:
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e Improved Pharmacokinetics: The ether oxygen can act as a hydrogen bond acceptor,
potentially improving solubility and interactions with biological targets. The THP ring is
considered a conformationally restricted and less lipophilic bioisostere of a cyclohexane ring.

[1]

 Intermediate for Neurological Agents: The hydrochloride salt of the methyl ester of amino-
(tetrahydropyran-4-yl)acetic acid is noted as an intermediate in the synthesis of
pharmaceuticals, particularly those targeting neurological disorders.[6] This suggests that 4'-
Tetrahydropyranylglycine could be a valuable building block in this area of research.

» Ergogenic Potential: While a very general claim, amino acid derivatives have been explored
for their potential to influence anabolic hormone secretion and enhance mental and physical
performance.[2]

The logical relationship for its potential use in drug discovery is outlined in the following
diagram:
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Potential Role of 4'-Tetrahydropyranylglycine in Drug Discovery
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Caption: Bioisosteric replacement workflow.

Experimental Protocols: Synthetic Considerations

A specific, detailed experimental protocol for the synthesis of 4'-Tetrahydropyranylglycine is
not readily available in peer-reviewed literature. However, based on established methods for
amino acid synthesis, a plausible synthetic route can be proposed. The amidomalonate
synthesis is a robust method for preparing a-amino acids.[7]

Proposed Synthetic Workflow via Amidomalonate Synthesis:

This proposed workflow starts from a suitable tetrahydropyran-containing electrophile.
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Proposed Synthesis of 4'-Tetrahydropyranylglycine

Step 1: Alkylation

(Diethyl Acetamidomalonate) G-Bromomethyl-tetrahydro-ZH-pyrar)

NaOEt, EtOH

G\Ikylated Malonate Intermediate)

Step 2: Hydrolysis and Decarboxylation

G\Ikylated Malonate Intermediate)

g. HCI, reflux

4'-Tetrahydropyranylglycine
(Racemic Mixture)

Step 3: Resolution (Optional)

(Racemic Mixture)

Chiral Resolving Agent pr
Enzymatic Method

Enantiomerically Pure
4'-Tetrahydropyranylglycine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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